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Compound of Interest

Compound Name: 2-Naphthol, 1-methyl-6-pentyl-

CAS No.: 17324-14-0

Cat. No.: B12705488

Get Quote

Executive Summary & Chemical Assessment
Critical Notice: "2-Naphthol, 1-methyl-6-pentyl-" is a specific alkylated naphthol derivative

often used as a research intermediate.[1][2][3] Due to the specificity of this isomer,

comprehensive commercial Safety Data Sheets (SDS) may be unavailable. You must treat this

compound as a High-Hazard Research Chemical based on the toxicology and reactivity profile

of the Substituted Naphthol class.[1][3]

Chemical Profile & Hazards: This compound functions as a lipophilic weak acid. Its alkyl chain

(pentyl group) significantly increases its lipophilicity compared to the parent 2-naphthol,

enhancing its ability to penetrate biological membranes and persist in aquatic environments.[1]

[2][3]
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Property
Assessment (Based on
SAR*)

Operational Implication

Class Alkyl-Substituted Naphthol
Handle as a toxic phenolic

compound.[1][2][3]

Physical State
Solid (likely waxy) or Viscous

Oil

May adhere to glass; requires

solvent rinsing for full removal.

Aquatic Toxicity High (Category 1)

NEVER dispose of down the

drain. Zero-tolerance for

release.

Reactivity Incompatible with Oxidizers
Explosion Risk if mixed with

Nitric Acid or Peroxides.[3]

pKa ~9.5 (Weak Acid)
Soluble in high pH (NaOH);

precipitates in acid.

*SAR: Structure-Activity Relationship derived from 2-Naphthol (CAS 135-19-3) and 1-Methyl-2-

naphthol (CAS 1076-26-2).[1][2][3]

Pre-Disposal Segregation & Compatibility
Proper segregation is the primary defense against laboratory accidents.[3] Naphthols are

electron-rich aromatics that react violently with strong oxidizers.[1][2][3]

Figure 1: Chemical Compatibility Logic The following diagram illustrates the critical segregation

rules for this compound to prevent exothermic reactions.
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Disposal Stream Selection

2-Naphthol,
1-methyl-6-pentyl-

Strong Oxidizers
(Nitric Acid, Peroxides)
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Strong Bases
(NaOH, KOH)

Solubilizes
(Forms Naphtholate Salts)

Halogenated Solvents
(DCM, Chloroform)

Compatible
(Segregate for Cost)

Stream A: Non-Halogenated
Organic Waste (Preferred)

If dissolved in
Acetone/Methanol

Stream B: Halogenated
Organic Waste

If dissolved in
DCM

Click to download full resolution via product page

Caption: Segregation logic emphasizing the critical incompatibility with oxidizers and the

selection of the correct organic waste stream.

Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Compound)
Use this protocol for expired stocks, degradation products, or contaminated solids.[1][2]

PPE Verification:

Gloves: Double-glove with Nitrile (0.11 mm minimum).[1][3] For prolonged handling, use

Silver Shield/4H.[3]

Eye Protection: Chemical splash goggles.

Respiratory: Work inside a fume hood.[4][5] If weighing large quantities, use an N95 or

P100 particulate respirator.[3]

Container Selection:

Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1][2][3]

Why? Naphthols can stain and adhere to plastics; HDPE is resistant and impact-safe.[1][3]
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Transfer:

Transfer the solid chemically.[3] Do not create dust.[3][6][7][8][9]

Wipe the spatula/tools with a solvent-dampened Kimwipe (Acetone or Ethanol).[1][3]

Labeling:

Label as: "Hazardous Waste - Solid Toxic."

Constituents: "2-Naphthol, 1-methyl-6-pentyl- (100%)".[1][2][3]

Hazard Checkbox: Toxic, Irritant.

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)
Use this protocol for reaction byproducts or solvent washes.[2][5]

pH Check (Self-Validating Step):

Dip a pH strip into the waste solution.[3]

Requirement: Ensure pH is between 5 and 9.[3]

Reasoning: If the solution is highly acidic (e.g., from an acid workup) and you add it to a

waste container with basic residues, it may heat up. If it is highly basic, the naphthol exists

as a salt, which is more water-soluble and mobile if spilled.[1][2][3] Neutralize if necessary.

Solvent Compatibility:

Determine the primary solvent.[3]

Non-Halogenated: (Acetone, Ethyl Acetate, Methanol, THF)

Red Can/Tag.

Halogenated: (DCM, Chloroform)

Yellow Can/Tag.
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Quenching (If Reactive Reagents Present):

If the mixture contains unreacted reagents (e.g., alkyl halides, hydrides), quench them

before adding the naphthol derivative to the main waste carboy.

Transfer:

Pour into the appropriate carboy using a funnel.[3]

Do not overfill (leave 10% headspace).

Emergency Procedures: Spills
Immediate Action: Evacuate the immediate area if dust is airborne.

Spill Type Protocol

Solid Spill

1. Do not dry sweep (creates dust).2.[3][7]

Cover with wet paper towels or oil-absorbent

pads.3.[1][3] Scoop into a bag and seal. Label

as hazardous waste.[3]

Liquid Spill

1. Cover with vermiculite or clay absorbent.2.[3]

Do not use sawdust (Combustible + Phenol

risk).3.[3] Wash the area with a dilute soap

solution (alkaline soap helps solubilize the

naphthol for removal).

Skin Contact

1. Immediate Wash: Soap and water for 15

minutes.2.[3][7] Do NOT use alcohol

(Ethanol/Methanol) on skin; it increases

absorption of naphthols into the blood.

Regulatory Classification (Reference Data)
When filling out waste manifests, use the following classification codes. Since a specific CAS is

not listed on major regulatory lists, default to the "N.O.S."[1][2] (Not Otherwise Specified)

categories for Toxic Solids/Liquids.
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US EPA (RCRA): Not specifically P or U listed.

Characteristic: Toxic (if TCLP fails, though unlikely for this specific isomer).

Recommended Code:D002 (if corrosive/irritant properties are evident) or generic organic

waste codes.

EU Waste Code (EWC):

07 01 04* (Other organic solvents, washing liquids and mother liquors).

DOT/IATA (Shipping/Transport):

UN Number: UN 2811 (Toxic solid, organic, n.o.s.) or UN 3077 (Environmentally

hazardous substance, solid, n.o.s.).

Proper Shipping Name: Toxic solid, organic, n.o.s. (Contains 2-Naphthol, 1-methyl-6-
pentyl-).[1][2][3]

Decision Workflow: Disposal Pathway
Figure 2: Operational Decision Tree Follow this workflow to determine the exact disposal route

for your material.
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Waste Material:
2-Naphthol, 1-methyl-6-pentyl-

Physical State?

Solid / Pure Substance Solution / Mixture

Solid Hazardous Waste
(Incineration)

Pack in HDPE/Glass

Contains Halogens?
(Cl, Br, F, I)

Non-Halogenated
Organic Waste

No (e.g. Acetone, MeOH)

Halogenated
Organic Waste

Yes (e.g. DCM)

Click to download full resolution via product page

Caption: Decision tree for categorizing waste into Solid, Non-Halogenated, or Halogenated

streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12705488?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

